Cas no 13042-33-6 (Glycohyodeoxycholic Acid Standard)

Glycohyodeoxycholic Acid Standard structure
13042-33-6 structure
Product Name:Glycohyodeoxycholic Acid Standard
CAS No:13042-33-6
Molecular Formula:C26H43NO5
Molecular Weight:449.62332
CID:182063
PubChem ID:114611

Glycohyodeoxycholic Acid Standard Properties

Names and Identifiers

    • Glycine, N-[(3a,5b,6a)-3,6-dihydroxy-24-oxocholan-24-yl]-
    • Glycohyodeoxycholic Acid
    • 2-[[(4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
    • A,5
    • A,6
    • Glycine Hyodeoxycholate
    • Glycylhyodeoxycholic Acid
    • Glykohyodesoxycholsaeure
    • Hyodeoxycholylglycine
    • N-(3α,6α-Dihydroxy-5β-cholan-24-oyl)glycine
    • N-(3α,6α-Dihydroxy-24-oxo-5β-cholan-24-yl)glycine
    • N-[(3α,5β,6α)-3,6-Dihydroxy-24-oxocholan-24-yl]glycine
    • Glycohyodeoxycholic Acid Standard
    • CS-0109162
    • E80593
    • AMY40652
    • Glycine, N-[(3alpha,5beta,6alpha)-3,6-dihydroxy-24-oxocholan-24-yl]-
    • BDBM50375585
    • AKOS030254647
    • MS-28151
    • CHEMBL271208
    • HY-126995
    • Glycine, N-((3alpha,5beta,6alpha)-3,6-dihydroxy-24-oxocholan-24-yl)-
    • GHDCA
    • CHEBI:166732
    • N-(3alpha,6alpha-dihydroxy-5beta-cholan-24-oyl)-glycine
    • J-005807
    • 13042-33-6
    • glycohyodeoxycholicacid
    • DTXSID60875554
    • Glycohyodeoxycholic acid
    • [(4R)-4-[(1R,3AS,3BS,5S,5AR,7R,9AR,9BS,11AR)-5,7-DIHYDROXY-9A,11A-DIMETHYL-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-1-YL]PENTANAMIDO]ACETIC ACID
    • DTXCID301013675
    • InChIKey: SPOIYSFQOFYOFZ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C26H43NO5/c1-15(4-7-23(30)27-14-24(31)32)18-5-6-19-17-13-22(29)21-12-16(28)8-10-26(21,3)20(17)9-11-25(18,19)2/h15-22,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)
    • SMILES: OC1CCC2(C)C(C(O)CC3C2CCC2(C)C3CCC2C(C)CCC(NCC(O)=O)=O)C1

Computed Properties

  • Exact Mass: 449.31400
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 449.314
  • Heavy Atom Count: 32
  • Complexity: 727
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 107A^2

Experimental Properties

  • LogP: 3.98500
  • PSA: 106.86000
  • Refractive Index: 1.546
  • Boiling Point: 655.6±40.0 °C at 760 mmHg
  • Melting Point: >128°C (dec.)
  • Vapor Pressure: 0.0±4.5 mmHg at 25°C
  • Flash Point: 350.3±27.3 °C
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • Color/Form: No data available
  • Density: 1.2±0.1 g/cm3

Glycohyodeoxycholic Acid Standard Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000UW0-5mg
Glycine, N-[(3α,5β,6α)-3,6-dihydroxy-24-oxocholan-24-yl]-
13042-33-6 ≥95%
5mg
$38.00 2025-02-18
A2B Chem LLC
AA39232-5mg
Glycine, N-[(3α,5β,6α)-3,6-dihydroxy-24-oxocholan-24-yl]-
13042-33-6 ≥95%
5mg
$40.00 2024-04-20
Aaron
AR000V4C-250mg
Glycine, N-[(3α,5β,6α)-3,6-dihydroxy-24-oxocholan-24-yl]-
13042-33-6 97%
250mg
$21.00 2025-01-20
ChemScence
CS-0109162-5mg
Glycohyodeoxycholic acid
13042-33-6 98.06%
5mg
$80.0 2022-04-28
eNovation Chemicals LLC
Y1238679-25mg
Glycine, N-[(3,5,6)-3,6-dihydroxy-24-oxocholan-24-yl]-
13042-33-6 97%
25mg
$225 2023-09-04
FUJIFILM
073-06251-50mg
Glycohyodeoxycholic Acid Standard
13042-33-6
50mg
JPY 22800 2023-09-15
TargetMol Chemicals
T8153-20 mg
glycohyodeoxycholic acid
13042-33-6 99.82%
20mg
¥ 680
TRC
G641390-10mg
Glycohyodeoxycholic Acid
13042-33-6
10mg
$ 148.00 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
G275371-250mg
Glycohyodeoxycholic Acid Standard
13042-33-6 97%
250mg
¥3308.90 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R53470-20mg
Glycohyodeoxycholic acid
13042-33-6
20mg
¥798.0 2021-09-08

Glycohyodeoxycholic Acid Standard Suppliers

HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
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Shanghai Acmec Biochemical Co.,Ltd
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(CAS:13042-33-6)
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Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:13042-33-6)Glycohyodeoxycholic acid
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Purity:>98%
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